Cas no 1209122-08-6 (4-Bromo-3-chloro-5,7-difluoroquinoline)

• Product Name: 4-Bromo-3-chloro-5,7-difluoroquinoline
• CAS No: 1209122-08-6
• MF: C₉H₃BrClF₂N
• MW: 278.480627298355
• MDL: MFCD13619734
• CID: 2854109
• PubChem ID: 45925798
• Update Time: 2025-06-11

4-Bromo-3-chloro-5,7-difluoroquinoline Chemical and Physical Properties

Names and Identifiers

• 4-Bromo-3-chloro-5,7-difluoroquinoline
• MFCD13619734
• CS-0456941
• 1209122-08-6
• DTXSID20672687

• MDL： MFCD13619734
• Inchi： 1S/C9H3BrClF2N/c10-9-5(11)3-14-7-2-4(12)1-6(13)8(7)9/h1-3H
• InChI Key： XZKTUMXDHHNZSC-UHFFFAOYSA-N
• SMILES： BrC1C(=CN=C2C=C(C=C(C2=1)F)F)Cl

Computed Properties

• Exact Mass: 276.91055g/mol
• Monoisotopic Mass: 276.91055g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 219
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 12.9Ų

4-Bromo-3-chloro-5,7-difluoroquinoline Security Information

• Hazard Category Code： 41
• Safety Instruction： 26-39

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Chloroquinolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Haloquinolines Chloroquinolines

Additional information on 4-Bromo-3-chloro-5,7-difluoroquinoline

Chemical Profile of 4-Bromo-3-chloro-5,7-difluoroquinoline (CAS No 1209122-08-6)

4-Bromo-3-chloro-5,7-difluoroquinoline, identified by its Chemical Abstracts Service (CAS) number 1209122-08-6, is a fluorinated quinoline derivative that has garnered significant attention in the field of medicinal chemistry due to its versatile structural framework and potential biological activities. This compound belongs to the quinoline family, a class of heterocyclic aromatic compounds known for their broad spectrum of pharmacological properties, including antimicrobial, antimalarial, and anticancer effects.

The structural features of 4-Bromo-3-chloro-5,7-difluoroquinoline make it a valuable scaffold for drug discovery. The presence of bromine and chlorine substituents at the 4- and 3-positions, respectively, introduces electrophilic centers that can participate in various chemical transformations, enabling the synthesis of more complex derivatives. Additionally, the fluorine atoms at the 5- and 7-positions enhance the metabolic stability and lipophilicity of the molecule, which are critical factors in drug design.

In recent years, there has been a surge in research focused on quinoline derivatives as potential therapeutic agents. Specifically, 4-Bromo-3-chloro-5,7-difluoroquinoline has been explored for its antimicrobial properties. Studies have demonstrated that this compound exhibits activity against a range of Gram-negative and Gram-positive bacteria, as well as fungi. The mechanism of action is believed to involve interference with bacterial DNA gyrase and topoisomerase IV, enzymes essential for bacterial replication and transcription.

Moreover, the compound has shown promise in preclinical studies as an anti-inflammatory agent. Research indicates that 4-Bromo-3-chloro-5,7-difluoroquinoline can modulate inflammatory pathways by inhibiting the production of pro-inflammatory cytokines such as tumor necrosis factor-alpha (TNF-α) and interleukin-6 (IL-6). These findings suggest that this derivative may have therapeutic potential in conditions characterized by chronic inflammation, such as rheumatoid arthritis and inflammatory bowel disease.

The synthetic accessibility of 4-Bromo-3-chloro-5,7-difluoroquinoline also contributes to its appeal in medicinal chemistry. The compound can be readily synthesized through multi-step organic reactions involving halogenation and fluorination protocols. This ease of synthesis allows researchers to modify its structure systematically, enabling the exploration of novel analogs with enhanced pharmacological profiles.

Recent advances in computational chemistry have further accelerated the development of 4-Bromo-3-chloro-5,7-difluoroquinoline derivatives. Molecular docking studies have identified key interactions between this compound and target enzymes, providing insights into its binding mode and potential mechanisms of action. These computational approaches have been complemented by experimental validation, confirming the efficacy of 4-Bromo-3-chloro-5,7-difluoroquinoline in modulating biological pathways.

The pharmacokinetic properties of 4-Bromo-3-chloro-5,7-difluoroquinoline have also been thoroughly investigated. In vitro studies have revealed that the compound exhibits good oral bioavailability and moderate tissue distribution. Additionally, preliminary toxicology studies suggest that it is well-tolerated at therapeutic doses, although further research is needed to fully assess its safety profile.

One of the most exciting applications of 4-Bromo-3-chloro-5,7-difluoroquinoline is in the development of next-generation anticancer agents. Quinoline derivatives have long been recognized for their ability to inhibit kinases and other enzymes involved in cancer cell proliferation. Preclinical data indicate that 4-Bromo-3-chloro-5,7-difluoroquinoline can selectively target cancer cells while sparing healthy tissues. This selectivity is attributed to differences in enzyme expression levels between cancerous and normal cells.

The versatility of 4-Bromo-3-chloro-5,7-difluoroquinoline extends beyond its antimicrobial and anti-inflammatory properties. It has also been explored as a tool in chemical biology for studying protein-protein interactions. By tagging this compound with fluorescent probes or affinity tags, researchers can investigate the role of specific proteins in cellular processes relevant to disease.

In conclusion,4-Bromo-3-chloro-5,7-difluoroquinoline (CAS No 1209122-08-6) represents a promising lead compound with diverse biological activities. Its structural features make it an ideal candidate for further derivatization and optimization in drug discovery efforts. As research continues to uncover new therapeutic applications for quinoline derivatives,4-Bromo-3-chloro -5 ,7 -difluoroquinoline is poised to play a significant role in addressing unmet medical needs across multiple therapeutic areas.